Cas no 1382469-39-7 (Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone)

• Product Name: Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone
• CAS No: 1382469-39-7
• MF: C₁₉H₂₃N₅S
• MW: 353.4844
• CID: 4698076
• PubChem ID: 329825434
• Update Time: 2025-10-29

Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• 6068Z4Y7QI
• DP4cych4mt
• AOB5570
• DpC, >=98% (HPLC)
• Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone
• metallo-β-lactamases
• di-2-pyridylketone-4-cyclohexyl-4-methyl-3-thiosemicarbazone
• DB15235
• 1-{[BIS(PYRIDIN-2-YL)METHYLIDENE]AMINO}-3-CYCLOHEXYL-3-METHYLTHIOUREA
• 1382469-39-7
• UNII-6068Z4Y7QI
• CS-0080549
• TS-09766
• SCHEMBL9971653
• 1-((bis(pyridin-2-yl)methylidene)amino)-3-cyclohexyl-3-methylthiourea
• Q27263172
• N-Cyclohexyl-2-(di(pyridin-2-yl)methylene)-N-methylhydrazinecarbothioamide
• CHEMBL2203744
• G64897
• HY-114243
• BDBM50570711

• MDL： MFCD22666593
• Inchi： 1S/C19H23N5S/c1-24(15-9-3-2-4-10-15)19(25)23-22-18(16-11-5-7-13-20-16)17-12-6-8-14-21-17/h5-8,11-15H,2-4,9-10H2,1H3,(H,23,25)
• InChI Key： GNLZNQJBZNOUBM-UHFFFAOYSA-N
• SMILES： S=C(N/N=C(/C1=CC=CC=N1)\C1=CC=CC=N1)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 353.16741693g/mol
• Monoisotopic Mass: 353.16741693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5
• XLogP3: 4

Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone

Recent Advances in the Study of Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone (CAS: 1382469-39-7)

Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone (DpC), with the CAS number 1382469-39-7, is a thiosemicarbazone derivative that has garnered significant attention in recent years due to its potential therapeutic applications, particularly in oncology. This compound belongs to a class of iron-chelating agents that exhibit selective anti-tumor activity by targeting iron metabolism in cancer cells. Recent studies have further elucidated its mechanisms of action, pharmacokinetics, and potential clinical applications, making it a promising candidate for cancer therapy.

One of the key findings in recent research is the role of DpC in modulating iron homeostasis within cancer cells. Iron is essential for cellular proliferation, and cancer cells often exhibit an increased demand for iron to support their rapid growth. DpC acts as a potent iron chelator, disrupting iron-dependent processes such as DNA synthesis and mitochondrial function. This leads to the induction of apoptosis and the inhibition of tumor growth. Studies have demonstrated that DpC selectively targets cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent.

In addition to its iron-chelating properties, DpC has been shown to inhibit the activity of ribonucleotide reductase (RR), an enzyme critical for DNA synthesis and repair. By inhibiting RR, DpC further disrupts the proliferative capacity of cancer cells. Recent preclinical studies have reported synergistic effects when DpC is combined with conventional chemotherapeutic agents, suggesting its potential as part of combination therapy regimens. For instance, DpC has been shown to enhance the efficacy of doxorubicin and cisplatin in various cancer models, including breast and lung cancers.

Pharmacokinetic studies of DpC have also advanced, with researchers optimizing its formulation to improve bioavailability and reduce toxicity. Novel delivery systems, such as liposomal encapsulation and nanoparticle-based carriers, are being explored to enhance the stability and targeted delivery of DpC to tumor sites. These advancements are critical for translating preclinical findings into clinical applications, as they address challenges related to drug solubility and systemic toxicity.

Despite these promising developments, challenges remain in the clinical development of DpC. For example, the precise mechanisms underlying its selectivity for cancer cells are not fully understood, and further research is needed to elucidate its interactions with other cellular pathways. Additionally, long-term toxicity studies and large-scale clinical trials are required to establish its safety and efficacy in human patients. Nevertheless, the growing body of evidence supports the potential of DpC as a novel anti-cancer agent, and ongoing research continues to explore its full therapeutic potential.

In conclusion, Di-2-pyridylketone 4-cyclohexyl-4-methyl-3-thiosemicarbazone (DpC) represents a promising avenue for cancer therapy, with its unique iron-chelating and ribonucleotide reductase inhibitory properties. Recent studies have provided valuable insights into its mechanisms of action, pharmacokinetics, and potential clinical applications. As research progresses, DpC may emerge as a valuable addition to the arsenal of anti-cancer drugs, particularly in combination therapies. Future studies should focus on addressing the remaining challenges and advancing its development toward clinical use.